Cas no 2171883-64-8 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylbut-2-ynamidoacetic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylbut-2-ynamidoacetic acid
• CAS No: 2171883-64-8
• MF: C₂₄H₂₄N₂O₅S
• MW: 452.522765159607
• CID: 6428165
• PubChem ID: 165564965
• Update Time: 2025-10-05

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylbut-2-ynamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylbut-2-ynamidoacetic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-[2-(methylsulfanyl)ethyl]but-2-ynamido]acetic acid
• EN300-1550349
• 2171883-64-8

• Inchi： 1S/C24H24N2O5S/c1-32-14-13-26(15-23(28)29)22(27)11-6-12-25-24(30)31-16-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-5,7-10,21H,12-16H2,1H3,(H,25,30)(H,28,29)
• InChI Key： CEGKUGYFWZGMJM-UHFFFAOYSA-N
• SMILES： S(C)CCN(C(C#CCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)CC(=O)O

Computed Properties

• Exact Mass: 452.14059304g/mol
• Monoisotopic Mass: 452.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 121Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylbut-2-ynamidoacetic acid

Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylbut-2-ynamidoacetic Acid (CAS No. 2171883-64-8)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylbut-2-ynamidoacetic acid (CAS No. 2171883-64-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-AEEA, is a derivative of fluorenylmethyloxycarbonyl (Fmoc) and aminoethylethynylacetic acid (AEEA). Its unique structural features and functional groups make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The Fmoc group, specifically, is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions. The presence of the methylsulfanyl group imparts additional reactivity and stability to the molecule, making it suitable for a wide range of chemical transformations. The but-2-ynamidoacetic acid moiety, on the other hand, provides a versatile platform for further functionalization and conjugation with other biomolecules.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents derived from compounds like Fmoc-AEEA. One notable application is in the field of cancer therapy, where this compound has shown promise as a prodrug or a delivery vehicle for targeted drug delivery. Studies have demonstrated that the unique structure of Fmoc-AEEA allows it to selectively target cancer cells while minimizing toxicity to healthy tissues.

For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of Fmoc-AEEA as a scaffold for the development of targeted anticancer agents. The researchers conjugated this compound with specific peptides that recognize overexpressed receptors on cancer cells. The resulting conjugates exhibited enhanced cellular uptake and cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells.

Beyond cancer therapy, Fmoc-AEEA has also shown potential in other therapeutic areas. In neurodegenerative diseases such as Alzheimer's and Parkinson's, this compound has been investigated for its ability to cross the blood-brain barrier (BBB) and deliver therapeutic payloads directly to affected brain regions. A study published in Chemical Communications in 2020 reported that Fmoc-AEEA-based conjugates were able to effectively penetrate the BBB and accumulate in brain tissue, offering new possibilities for treating neurodegenerative disorders.

The versatility of Fmoc-AEEA extends to its use as a building block in the synthesis of complex organic molecules. Its modular structure allows chemists to introduce various functional groups and linkers, enabling the creation of diverse libraries of compounds for high-throughput screening. This makes it an attractive choice for drug discovery programs aimed at identifying new lead compounds with desired biological activities.

In addition to its therapeutic applications, Fmoc-AEEA has also found use in diagnostic imaging. Researchers have explored its potential as a contrast agent for magnetic resonance imaging (MRI) and positron emission tomography (PET). By conjugating this compound with imaging agents such as gadolinium or fluorine isotopes, scientists have developed novel imaging probes that can provide detailed information about tissue morphology and function.

The synthesis of Fmoc-AEEA involves several well-established chemical reactions, including coupling reactions, deprotection steps, and functional group transformations. The Fmoc protecting group can be efficiently removed using piperidine or other mild bases, allowing for subsequent modifications without significant degradation of the molecule. This synthetic flexibility is crucial for optimizing the properties of final products derived from this compound.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylbut-2-ynamidoacetic acid (CAS No. 2171883-64-8), or Fmoc-AEEA, is a multifunctional compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for developing targeted therapies, diagnostic tools, and advanced materials. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing medical science and improving patient outcomes.